Cas no 886747-03-1 ((pent-4-en-1-yl)boronic acid)

(pent-4-en-1-yl)boronic acid structure

Product Name:(pent-4-en-1-yl)boronic acid

CAS No:886747-03-1

MF:C₅H₁₁BO₂

MW:113.950641870499

MDL:MFCD10567002

CID:839869

PubChem ID:329760852

Update Time:2024-12-09

(pent-4-en-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid, 4-pentenyl-
- 4-PENTENYLBORONIC ACID
- pent-4-enylboronic acid
- Boronic acid,4-pentenyl
- (pent-4-en-1-yl)boronic acid
- B-4-Penten-1-ylboronic acid (ACI)
- Boronic acid, 4-pentenyl- (9CI)
- (4-Penten-1-yl)boronic acid
- Pent-4-en-1-ylboronic acid
- CS-0158004
- DB-367925
- EN300-4289520
- 886747-03-1
- 4-Pentenylboronic acid, >=95%
- PENT-4-EN-1-YLBORONICACID
- AKOS013153994
- I12040
- DTXSID20469216
- MFCD10567002
- 4-Pentenylboronic acid
- SCHEMBL614712
- AS-49571
- MDL： MFCD10567002
- Inchi： 1S/C5H11BO2/c1-2-3-4-5-6(7)8/h2,7-8H,1,3-5H2
- InChI Key： OYPOYNGGXOZFOZ-UHFFFAOYSA-N
- SMILES： OB(CCCC=C)O

Computed Properties

Exact Mass: 114.08500
Monoisotopic Mass: 114.0852098g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 63.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Melting Point: 129-143 °C
PSA: 40.46000
LogP: 0.42540

(pent-4-en-1-yl)boronic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25
Storage Condition：2-8°C

(pent-4-en-1-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM218114-250mg	Pent-4-en-1-ylboronic acid	886747-03-1	95%	250mg	$52	2021-08-04
Chemenu	CM218114-1g	Pent-4-en-1-ylboronic acid	886747-03-1	95%	1g	$75	2021-08-04
Chemenu	CM218114-5g	Pent-4-en-1-ylboronic acid	886747-03-1	95%	5g	$228	2021-08-04
Chemenu	CM218114-10g	Pent-4-en-1-ylboronic acid	886747-03-1	95%	10g	$413	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YY647-200mg	(pent-4-en-1-yl)boronic acid	886747-03-1	95%	200mg	143.0CNY	2021-08-04
TRC	P230390-100mg	4-Pentenylboronic acid	886747-03-1		100mg	$ 110.00	2022-06-03
TRC	P230390-250mg	4-Pentenylboronic acid	886747-03-1		250mg	$ 225.00	2022-06-03
TRC	P230390-500mg	4-Pentenylboronic acid	886747-03-1		500mg	$ 355.00	2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD294257-250mg	Pent-4-en-1-ylboronic acid	886747-03-1	95%	250mg	￥91.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD294257-1g	Pent-4-en-1-ylboronic acid	886747-03-1	95%	1g	￥189.0	2024-04-17

(pent-4-en-1-yl)boronic acid Production Method

Production Method 1

157735-10-9

886747-03-1

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 h, rt

Reference

A relay catalysis strategy for enantioselective nickel-catalyzed migratory hydroarylation forming chiral α-aryl alkylboronates

Zhang, Yao; Ma, Jiawei; Chen, Jian; Meng, Lingpu; Liang, Yong; et al, Chem, 2021, 7(11), 3171-3188

Production Method 2

1119-51-3

886747-03-1

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 12 h, rt → reflux; reflux → -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; 2 h, -78 °C; overnight, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Alkylidene Dihydropyridines As Synthetic Intermediates: Model Studies toward the Synthesis of the Bis(piperidine) Alkaloid Xestoproxamine C

Lansakara, Ashabha I.; Mariappan, S. V. Santhana; Pigge, F. Christopher, Journal of Organic Chemistry, 2016, 81(21), 10266-10278